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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

formulation of hydrogels utilizing a boric acid-glycerel crosslinking system. This class of

hydrogels offers tunable mechanical properties, biocompatibility, and potential for controlled

drug release, making them promising materials for a variety of biomedical applications,

including wound healing, tissue engineering, and drug delivery.

Introduction
Hydrogels are three-dimensional, hydrophilic polymer networks capable of absorbing and

retaining large amounts of water or biological fluids. The crosslinking of these networks is

crucial in determining their physical and chemical properties. A versatile and effective method

for crosslinking polymers containing cis-diol functionalities, such as polyvinyl alcohol (PVA), is

through the use of boric acid. The addition of glycerol to this system introduces a polyol that

can form a complex with boric acid, creating a dynamic and tunable crosslinking agent. This

boric acid-glycerol complex can then form reversible covalent bonds with the polymer chains,

resulting in the formation of a hydrogel with unique properties.

The crosslinking mechanism is pH-dependent. In an aqueous solution, boric acid exists in

equilibrium with the tetrahydroxyborate anion. The tetrahydroxyborate ion is believed to be the

active species that reacts with diols to form a stable five-membered ring structure, leading to

gel formation. The presence of glycerol can influence this equilibrium and the overall

crosslinking density of the hydrogel.
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Experimental Protocols
Materials and Reagents

Polyvinyl alcohol (PVA), Mw 89,000-98,000, 99+% hydrolyzed

Boric acid (H₃BO₃)

Glycerol (C₃H₈O₃)

Deionized (DI) water

Phosphate-buffered saline (PBS), pH 7.4

Model drug (e.g., Erythromycin, Methylene Blue) for release studies

Magnetic stirrer with hot plate

pH meter

Molds for hydrogel casting (e.g., petri dishes, custom-made silicone molds)

Protocol 1: In-situ Formulation of PVA Hydrogel with
Boric Acid and Glycerol
This protocol describes the formation of a PVA hydrogel where the boric acid-glycerol

crosslinking occurs in the presence of the PVA polymer.

PVA Solution Preparation:

Prepare a 10% (w/v) PVA solution by slowly adding PVA powder to DI water at 90°C with

constant stirring.

Continue stirring for 2-3 hours until the PVA is completely dissolved and the solution is

clear.

Allow the solution to cool to room temperature.

Crosslinking Solution Preparation:
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Prepare a 4% (w/v) boric acid solution in DI water.

Prepare a 5% (v/v) glycerol solution in DI water.

Hydrogel Formation:

Take 10 mL of the 10% PVA solution in a beaker.

While stirring, add 2 mL of the 5% glycerol solution.

Slowly add 5 mL of the 4% boric acid solution to the PVA-glycerol mixture.

Continue stirring for 10-15 minutes until a viscous gel is formed.

Cast the resulting hydrogel solution into a mold and allow it to set at room temperature for

24 hours.

Protocol 2: Formulation of PVA Hydrogel using a Pre-
formed Boric Acid-Glycerol Complex
This protocol involves the initial formation of a boric acid-glycerol complex, which is then used

to crosslink the PVA solution. A patent for a similar preparation describes heating boric acid and

glycerol to form a "boric acid glycerol preparation"[1].

Preparation of the Boric Acid-Glycerol Complex:

In a beaker, mix boric acid and glycerol in a 1:1 molar ratio.

Heat the mixture to 70°C while stirring until a clear, viscous liquid is formed. This indicates

the formation of the boric acid-glycerol complex.

Allow the complex to cool to room temperature.

PVA Solution Preparation:

Prepare a 10% (w/v) PVA solution as described in Protocol 1.

Hydrogel Formation:
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Take 10 mL of the 10% PVA solution.

Slowly add the pre-formed boric acid-glycerol complex dropwise to the PVA solution while

stirring vigorously. The amount of complex to be added can be varied to tune the

hydrogel's properties (e.g., starting with a 1:10 volume ratio of complex to PVA solution).

Continue stirring until a homogeneous gel is formed.

Cast the hydrogel into a mold and let it set for 24 hours at room temperature.

Data Presentation
The following tables summarize quantitative data from studies on boric acid and glycerol-

containing hydrogels.

Table 1: Mechanical Properties of Boric Acid-Crosslinked Hydrogels

Polymer
Matrix

Crosslink
er
Concentr
ation

Additive
Tensile
Strength
(kPa)

Young's
Modulus
(kPa)

Elongatio
n at
Break (%)

Referenc
e

PVA 1% Borax - - - 70 [2]

PVA 1% Borax

Cellulose

Nanocrysta

ls

- - 119 [2]

Poly(acrylic

acid-co-

maleic

acid)

-
Glycerol &

BNNS-NH₂
~151.3 ~62.75 ~474

Table 2: Swelling Properties of Boric Acid-Crosslinked Hydrogels
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Polymer Matrix Crosslinker
Swelling
Medium

Equilibrium
Swelling Ratio
(%)

Reference

Cellulose Borax Water ~900

Chitosan/PVA-

MA
Boric Acid

Physiological

Fluid
>665 [3]

PVA Boric Acid Water
Varies with

crosslinker ratio

Table 3: Drug Release from Boric Acid-Crosslinked Films/Hydrogels

Polymer Matrix Crosslinker Drug Release Profile Reference

Ethyl Cellulose Boric Acid Erythromycin

Sustained

release, lower

initial burst

[4]

PVA Boric Acid Erythromycin

Sustained

release, lower

initial burst

[4]

PVA/Glycerol - Fluorescein

Burst release in

initial 4h,

increased with

glycerol content

[2]

Mandatory Visualizations
Chemical Crosslinking Mechanism
The following diagram illustrates the chemical reaction between boric acid and a polymer with

diol groups, such as PVA, in the presence of glycerol.
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+ PVA
(Transesterification)
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Boric acid-glycerol crosslinking of PVA.

Experimental Workflow
The diagram below outlines the general workflow for the synthesis and characterization of boric

acid-glycerol hydrogels.
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Hydrogel synthesis and characterization workflow.

Signaling Pathway in Wound Healing
Boric acid has been shown to influence various aspects of wound healing. The following

diagram depicts a simplified signaling pathway potentially modulated by boric acid-releasing

hydrogels.
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Cellular Effects
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Potential signaling pathways in wound healing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Formulation of
Hydrogels Using Boric Acid-Glycerol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15177787#formulation-of-hydrogels-using-boric-acid-
glycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15177787#formulation-of-hydrogels-using-boric-acid-glycerol
https://www.benchchem.com/product/b15177787#formulation-of-hydrogels-using-boric-acid-glycerol
https://www.benchchem.com/product/b15177787#formulation-of-hydrogels-using-boric-acid-glycerol
https://www.benchchem.com/product/b15177787#formulation-of-hydrogels-using-boric-acid-glycerol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15177787?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15177787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

